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Compound of Interest

Compound Name: CL-55

Cat. No.: B606712

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling potent chemical agents. This guide provides
immediate safety, logistical, and disposal information for handling products containing 5-chloro-
2-methyl-4-isothiazolin-3-one, a common isothiazolinone-based biocide, which may be
colloquially referenced by product names such as 'CL-55'.

Chemical Identification and Hazards

The active component, 5-chloro-2-methyl-4-isothiazolin-3-one (CAS No. 26172-55-4), in
combination with 2-methyl-4-isothiazolin-3-one (CAS No. 2682-20-4), presents several hazards
that necessitate stringent safety measures.[1] These compounds are typically found in agueous
solutions with other salts like magnesium nitrate and magnesium chloride.

Hazard Summary Table

Hazard Statement GHS Classification
Causes severe skin burns and eye damage.[1] Skin Corrosion/Irritation, Eye Damage
May cause an allergic skin reaction.[1] Skin Sensitization

Harmful if swallowed, in contact with skin, or if

) Acute Toxicity (Oral, Dermal, Inhalation)
inhaled.[1]

Harmful to aquatic life.[1] Hazardous to the Aquatic Environment
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to mitigate exposure risks. The following table

summarizes the recommended PPE for handling isothiazolinone-based solutions.

Recommended Personal Protective Equipment (PPE)

Body Area Recommended Protection
Chemical splash goggles and a face shield are
Eyes/Face ) )
required to protect against splashes.
Chemical-resistant gloves (e.g., neoprene, butyl
) rubber, or barrier laminate) should be worn.
Skin/Hands

Protective clothing, including a chemical-

resistant apron and boots, is also necessary.

Respiratory

If ventilation is inadequate or if mist or vapor is
generated, a NIOSH-approved respirator with
an organic vapor cartridge and a particulate pre-

filter is required.[1]

Experimental Workflow and Handling Protocols

Adherence to a strict experimental workflow is essential for minimizing risks. The following
diagram illustrates the key decision points for ensuring safety during the handling process.
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Figure 1. A stepwise workflow for the safe handling of isothiazolinone-based biocides.
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First Aid and Emergency Procedures

Immediate response is critical in the event of an exposure.

First Aid Measures

Exposure Route First Aid Procedure

Move the victim to fresh air and keep them at
Inhalation rest in a comfortable breathing position. Seek

immediate medical attention.[1]

Immediately flush the skin with plenty of water
) for at least 15 minutes while removing
Skin Contact ] ) ] ) ]
contaminated clothing. Seek immediate medical

attention. Wash clothing before reuse.[1]

Immediately rinse the eyes cautiously with water

for several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing and

seek immediate medical attention.[1]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan

Proper containment and disposal are crucial to prevent environmental contamination and
further exposure.

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Wearing the
appropriate PPE, contain the spill with an inert absorbent material (e.g., sand, earth,
vermiculite). Collect the absorbed material into a suitable, labeled container for disposal.

Disposal
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Pesticide wastes are considered acutely hazardous.[1] Dispose of the chemical and any
contaminated materials in accordance with all applicable local, regional, national, and
international regulations.[1] Do not allow the substance to enter drains or watercourses. Non-
refillable containers must be triple-rinsed and disposed of in a sanitary landfill or by other
approved procedures.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Isothiazolinone-Based Biocides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606712#personal-protective-equipment-for-handling-
cl-55]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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